N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(dimethylamino)ethyl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C25H30N4O5S2.ClH/c1-17-6-4-5-11-29(17)36(31,32)19-9-7-18(8-10-19)24(30)28(13-12-27(2)3)25-26-20-14-21-22(34-16-33-21)15-23(20)35-25;/h7-10,14-15,17H,4-6,11-13,16H2,1-3H3;1H
• InChI Key: KPKQHYLHZIHLDV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)N(CCN(C)C)C3=NC4=CC5=C(C=C4S3)OCO5.Cl
• Molecular Formula: C25H31ClN4O5S2
• Molecular Weight: 567.1 g/mol

Description

N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(dimethylamino)ethyl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C25H31ClN4O5S2 and its molecular weight is 567.12. The purity is usually 95%.
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Scientific Research Applications

Electrophysiological Activity in Cardiac Models

Compounds structurally related to the chemical mentioned have been investigated for their potential in cardiac electrophysiology. For example, research on N-substituted imidazolylbenzamides and benzene-sulfonamides has demonstrated their potency as class III electrophysiological agents, comparable to sematilide, a selective class III agent undergoing clinical trials. These compounds show promise in in vivo models of reentrant arrhythmias, offering potential avenues for cardiac arrhythmia treatment (Morgan et al., 1990).

Antimalarial and Antiviral Applications

Sulfonamide derivatives have been explored for their antimalarial activity, showing potential utility in COVID-19 treatment through computational calculations and molecular docking studies. The research highlights their inhibitory effects on key enzymes and the possibility of repurposing for antiviral applications, providing a foundation for developing therapeutics against infectious diseases (Fahim & Ismael, 2021).

Corrosion Inhibition

Benzothiazole derivatives have been studied for their effectiveness as corrosion inhibitors for metals in acidic environments. Their ability to form protective layers on metal surfaces makes them valuable for extending the life of metal components in industrial applications. Theoretical and experimental studies suggest their potential for enhancing corrosion resistance, offering insights into materials science and engineering solutions (Hu et al., 2016).

Antimicrobial and Antifungal Properties

Novel sulfonamide derivatives have shown promising antimicrobial and antifungal activities, highlighting their potential in developing new therapeutic agents. Research in this area focuses on synthesizing and evaluating compounds for their bioactivity against a range of bacterial and fungal pathogens, contributing to the ongoing search for effective antimicrobials (Ghorab et al., 2017).

Material Science and Photovoltaic Applications

The study of polymers and heterojunction solar cells incorporating related chemical structures has indicated improvements in photovoltaic performance through morphology control. These findings are relevant to renewable energy technologies, where enhancing the efficiency of solar cells is a critical objective (Chu et al., 2011).